2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl]-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydropyrido[1,2-c]pyrimidin-2-yl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C20H18F3N5O4/c1-11-24-17(26-32-11)16-14-8-4-5-9-27(14)19(31)28(18(16)30)10-15(29)25-13-7-3-2-6-12(13)20(21,22)23/h2-3,6-7H,4-5,8-10H2,1H3,(H,25,29)
• InChI Key: ROEJSFRRVZCEFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C2=C3CCCCN3C(=O)N(C2=O)CC(=O)NC4=CC=CC=C4C(F)(F)F
• Molecular Formula: C20H18F3N5O4
• Molecular Weight: 449.4 g/mol

Description

The compound contains several functional groups including a 1,2,4-oxadiazole ring, a pyrido[1,2-c]pyrimidinone ring, and a trifluoromethylphenyl group. The 1,2,4-oxadiazole ring is a five-membered heterocyclic ring containing two nitrogen atoms, one oxygen atom, and two carbon atoms. The pyrido[1,2-c]pyrimidinone ring is a fused ring system that includes a pyridine ring and a pyrimidinone ring. The trifluoromethylphenyl group consists of a phenyl ring with a trifluoromethyl substituent.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. For example, the 1,2,4-oxadiazole ring is known to participate in various chemical reactions.

Scientific Research Applications

Synthesis and Anticancer Activity

Compounds structurally related to the specified chemical have been synthesized with the aim of discovering new anticancer agents. For instance, certain derivatives synthesized through a multi-step process demonstrated appreciable cancer cell growth inhibition across multiple cancer cell lines, indicating their potential as therapeutic agents against cancer (Al-Sanea, M. M., et al., 2020).

Antimicrobial Activity

Another significant application involves the antimicrobial properties of related compounds. Various synthesized heterocycles incorporating similar moieties have shown promising results as antimicrobial agents. This includes the development of compounds that were evaluated for their efficacy against a range of microbial species, highlighting their potential in combating infections and as lead compounds for further drug development (Bondock, S., et al., 2008).

Development of Analgesic and Anti-inflammatory Agents

Derivatives of 1,3,4-oxadiazole and other related heterocyclic frameworks have been investigated for their analgesic and anti-inflammatory activities. Research into these compounds has revealed some with promising pharmacological profiles, suggesting their utility in developing new pain management and anti-inflammatory therapies (Santagati, M., et al., 1994).